Cas no 65738-49-0 (1-Propanamine, N-2-butenylidene-)

• Product name: 1-Propanamine, N-2-butenylidene-
• CAS No: 65738-49-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 1695186
• PubChem ID: 54505168

1-Propanamine, N-2-butenylidene- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N-2-butenylidene-
• N-propylbut-2-en-1-imine
• (1E)-N-Propylbut-2-en-1-imine
• SCHEMBL11586272
• DTXSID40711820
• 65738-49-0

• Inchi： InChI=1S/C7H13N/c1-3-5-7-8-6-4-2/h3,5,7H,4,6H2,1-2H3
• InChI Key： YFEAXKKQLJPKHF-UHFFFAOYSA-N
• SMILES： CCCN=CC=CC

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Aldimines